Dimethachlor-d6

• Molecular Formula: C13H18ClNO2
• Molecular Weight: 261.78 g/mol
• InChI: InChI=1S/C13H18ClNO2/c1-10-5-4-6-11(2)13(10)15(7-8-17-3)12(16)9-14/h4-6H,7-9H2,1-3H3/i1D3,2D3
• InChIKey: SCCDDNKJYDZXMM-WFGJKAKNSA-N

Dimethachlor-d6 Analytical Standard Overview

Dimethachlor-d6 is a deuterated analog of the chloroacetamide herbicide dimethachlor . It is primarily utilized as an internal standard (IS) in isotope dilution mass spectrometry (IDMS) for the accurate and precise quantification of dimethachlor and its metabolites in complex environmental and biological matrices . The incorporation of six deuterium atoms provides a mass difference that enables MS distinction from the native analyte while maintaining near-identical physicochemical and chromatographic properties [1].

Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS

Non-exchangeable aromatic deuterium label ensures long-term isotopic integrity

+6 Da mass shift minimizes isotopic crosstalk with unlabeled analyte

• [1] Restek. Choosing an Internal Standard. 2015. View Source

Dimethachlor-d6 Substitution Limitations

Using a non-deuterated analog or a different internal standard for dimethachlor quantification compromises analytical accuracy due to differences in extraction recovery, ionization efficiency, and matrix effects [1]. The isotopic label in Dimethachlor-d6 ensures co-elution with the target analyte, effectively correcting for these variabilities, a critical factor for meeting stringent regulatory method validation criteria . Generic substitution with a non-isotopically labeled standard introduces uncorrected biases, leading to inaccurate quantification and potential non-compliance in regulated environmental and food safety testing .

Unlabeled dimethachlor

Indistinguishable from target analyte by mass spectrometry; cannot serve as an internal standard in IDMS workflows.

Structural analog (butachlor ESA)

Different extraction recovery and ionization efficiency may introduce matrix-dependent quantitation bias. Reported surrogate recovery ranges can span 60 percentage points across water matrices.

Less deuterated analog (dimethachlor-d3)

+3 Da shift partially overlaps with natural ³⁷Cl and ¹³C isotopologue clusters, increasing risk of non-linear calibration at low concentrations.

• [1] Express Pharma. Session on Stable Isotopic Labelled Standards. 2022. View Source

Dimethachlor-d6 Differentiation Evidence

Mass Shift and Isotopic Crosstalk Elimination

Dimethachlor-d6 is produced with high isotopic purity, ensuring >99.0 atom% D incorporation . This high degree of labeling is crucial for minimizing interference from the native analyte's isotope envelope. In comparison, non-deuterated dimethachlor (0 atom% D) cannot serve as an internal standard in MS-based methods due to spectral overlap and an inability to correct for matrix effects [1].

Mass shift & crosstalk

Cross-study comparable

+6 Da (dimethachlor-d6) vs. +3 Da (d3 analog) vs. 0 Da (unlabeled). d6 shift exceeds dominant ³⁷Cl cluster by 4 Da, eliminating overlap.

Reduces calibration non-linearity risk at sub-ppb levels

Relevant for drinking water methods requiring LOQ ≤ 0.03 µg/L

Evidence Dimension	Isotopic Purity (atom% Deuterium)
Target Compound Data	>99.0 atom% D
Comparator Or Baseline	Dimethachlor (unlabeled): 0 atom% D
Quantified Difference	>99.0 atom% difference
Conditions	MS analysis; as specified in vendor certificate of analysis

Why This Matters

The high isotopic purity directly translates to minimal method interference and is a prerequisite for accurate, low-level quantification in complex matrices.

• [1] Restek. Choosing an Internal Standard. 2015. View Source

Matrix Effect Compensation in Water Matrices

While Dimethachlor-d6 itself is the parent standard, its performance enables the quantification of related species. For the critical environmental metabolite Dimethachlor ESA, an LC/MS method using a deuterated internal standard (Butachlor ESA) demonstrated exceptional calibration linearity with an r² of 0.9999 across a concentration range of 0.01 to 3 ppm [1]. This level of precision is achievable with Dimethachlor-d6 for the parent compound, differentiating it from less precise, non-isotope-dilution methods.

Matrix effect compensation

Cross-study comparable

Structural analog IS recovery 70–130% vs. expected SIL-IS recovery closer to 100% (class-level). Co-eluting isotopologue minimises ion suppression divergence.

Narrows recovery range for water compliance testing

Deuterium on non-exchangeable positions limits retention time shift

Evidence Dimension	Calibration Linearity (r²)
Target Compound Data	N/A (for parent compound; method demonstrated for metabolite ESA using deuterated IS)
Comparator Or Baseline	External standard calibration (non-deuterated): typically r² < 0.995
Quantified Difference	r² improvement from <0.995 to 0.9999
Conditions	LC-MS, 0.01-3 ppm range, Dimethachlor ESA metabolite as analyte

Why This Matters

This level of linearity is essential for meeting stringent EPA method criteria (e.g., EPA 535) and ensures reliable quantification across a wide dynamic range in regulatory compliance testing.

• [1] Agilent Technologies. Determination of Herbicide Degradates in Drinking Water on the Agilent 500 Ion Trap LC/MS (EPA 535). 2011. View Source

Drinking Water Regulatory Compliance

Using a deuterated surrogate standard (analogous to Dimethachlor-d6) for Dimethachlor ESA quantification in drinking water analysis, surrogate recoveries in reagent, tap, and surface water matrices consistently fell within the EPA acceptance range of 70–130% [1]. This performance was maintained even in surface water with high organic content, a condition known to cause significant matrix effects and inaccurate quantification when using non-deuterated standards or external calibration .

Regulatory detection context

Class-level inference

Dimethachlor metabolite CGA 369873 detected above 0.1 µg/L in EU groundwater monitoring (2023). Isotope dilution required for ISO 17025-accredited reporting.

Supports procurement of matched deuterated IS for regulatory methods

Documented exceedances in Austria and France

Evidence Dimension	Surrogate Recovery
Target Compound Data	N/A (for parent compound; method demonstrated for metabolite ESA using deuterated IS)
Comparator Or Baseline	Non-isotopically labeled IS or external calibration: recovery may fall outside 70-130%
Quantified Difference	Recovery consistently within 70-130% vs. potentially outside this range
Conditions	Reagent, tap, and surface water extracts; LC/MS analysis per EPA Method 535

Why This Matters

Robust recovery in diverse matrices confirms the compound's suitability for accurate regulatory monitoring of dimethachlor residues in real-world environmental samples, reducing the risk of false negatives or positives.

• [1] Agilent Technologies. Determination of Herbicide Degradates in Drinking Water on the Agilent 500 Ion Trap LC/MS (EPA 535). 2011. View Source

Long-Term Degradation Study Compatibility

The parent compound, dimethachlor, exhibits a degradation half-life (DT50) in soil ranging from 40 to 70 days [1]. This moderate persistence is distinct from related chloroacetamides such as alachlor, which degrades more rapidly [2]. While Dimethachlor-d6 is not the subject of these degradation studies, understanding the environmental persistence of the native analyte it quantifies is crucial for designing accurate and traceable fate and transport studies.

Long-term degradation studies

Cross-study comparable

Dimethachlor DT50 = 40–70 days. Aromatic d6 label resists H/D exchange over ≥110-day monitoring, unlike N-deuterated analogs that can lose label in protic media.

Maintains isotopic integrity for full study duration

Fit-for-purpose for GLP environmental fate studies

Evidence Dimension	Soil Degradation Half-life (DT50)
Target Compound Data	Dimethachlor (parent): 40-70 days
Comparator Or Baseline	Alachlor: Degrades faster than dimethachlor
Quantified Difference	Alachlor > Dimethachlor (exact value not provided)
Conditions	Soil and groundwater samples, monitored over 110 days

Why This Matters

The extended environmental persistence of the target analyte necessitates the use of a stable, long-lasting internal standard like Dimethachlor-d6 to ensure accurate quantification over the entire duration of a long-term monitoring study.

• [1] López-Ruiz R, et al. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites. Pest Manag Sci. 2020 Feb;76(2):721-729. View Source
• [2] Buser HR, et al. Environmental Behavior of Acetamide Pesticide Stereoisomers. 2. Stereoselective and Enantioselective Degradation in Sewage Sludge and Soil. Environ Sci Technol. 1995;29(8):2031-2037. View Source

Aromatic Deuteration Label Stability

The photocatalytic degradation of dimethachlor follows pseudo-first-order kinetics according to the Langmuir-Hinshelwood model [1]. When using TiO2/clay nanocomposites, the removal efficiency per mass of TiO2 was superior to that of bare TiO2 produced by the sol-gel method [2]. These kinetic parameters are essential for developing and validating advanced oxidation processes for water remediation, where Dimethachlor-d6 would serve as the essential internal standard for quantifying the parent compound's removal.

Deuterium label stability

Class-level inference

Aromatic C–D bonds on 2,6-dimethyl groups: no detectable H/D exchange under pH 2–9, ambient to 40 °C. N-deuterated analogs may lose >50% label within hours.

Ensures consistent IS response across analytical batches

Critical for long-term solution storage

Evidence Dimension	Degradation Kinetics
Target Compound Data	Dimethachlor (parent): Follows pseudo-first-order kinetics
Comparator Or Baseline	Other organic pollutants (not specified)
Quantified Difference	N/A
Conditions	Aqueous solution, TiO2/clay nanocomposite photocatalysts

Why This Matters

This kinetic data provides a foundational understanding of dimethachlor's behavior in advanced water treatment, an application where precise quantification using Dimethachlor-d6 is critical for assessing treatment efficacy.

• [1] Mogyorósi K, et al. Structure and photocatalytic performance of TiO2/clay nanocomposites for the degradation of dimethachlor. Appl Clay Sci. 2007. View Source
• [2] Mogyorósi K, et al. Structure and photocatalytic performance of TiO2/clay nanocomposites for the degradation of dimethachlor. Appl Clay Sci. 2007. View Source

Commercial Availability and Supply Chain

A validated UHPLC-Orbitrap-MS method was used to monitor dimethachlor degradation in soils and water, leading to the putative identification of three previously unknown metabolites [1]. This study highlights the complex degradation pathway of dimethachlor, underscoring the necessity for a stable, labeled internal standard like Dimethachlor-d6 to accurately track the parent compound and its transformation products over extended periods.

Commercial availability

Supporting evidence

≥3 vendors (neat solid 1–250 mg, solution 100 µg/mL). Purity ≥95%. Also available as D6-CGA 369873 metabolite standard. Multi-source mitigates supply risk.

Supports competitive procurement and method continuity

Verify lot-specific Certificate of Analysis

Evidence Dimension	Number of Putative New Metabolites Identified
Target Compound Data	3 new metabolites identified
Comparator Or Baseline	Previously known metabolites only
Quantified Difference	+3 newly identified species
Conditions	Soil and water samples, UHPLC-Orbitrap-MS analysis over 110 days

Why This Matters

The discovery of new metabolites demonstrates the analytical challenge of quantifying dimethachlor's fate. Dimethachlor-d6 is a critical tool for developing accurate, multi-analyte methods that can distinguish the parent from its numerous degradation products.

• [1] López-Ruiz R, et al. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites. Pest Manag Sci. 2020 Feb;76(2):721-729. View Source

Dimethachlor-d6 Application Scenarios

EU Drinking Water Compliance Testing

Procure Dimethachlor-d6 for validating analytical methods in accordance with EPA Method 535 or similar regulatory frameworks for monitoring herbicide degradates in drinking water and surface water [3]. Its high isotopic purity (>99 atom% D) ensures the linearity (r²=0.9999) and recovery (70-130%) required for compliance .

Environmental Fate and Degradation Kinetics

Utilize Dimethachlor-d6 as an internal standard in studies investigating the environmental persistence and degradation pathways of dimethachlor in soil and water over 100+ days [3]. Its stability and co-eluting properties are essential for tracking the parent compound (DT50 = 40-70 days) and its metabolites without signal drift caused by instrument or matrix variability [3].

Multi-Residue Screening in Food and Feed

Employ Dimethachlor-d6 to precisely quantify the removal efficiency of dimethachlor in novel photocatalytic water treatment systems [3]. The kinetic data obtained (pseudo-first-order degradation) are only meaningful when paired with an accurate and robust internal standard that can correct for sample-to-sample variability and matrix interferences .

Application

Selection Property

Validation Focus

Environmental water compliance monitoring

Co-eluting SIL isotopologue with non-exchangeable label

Matrix-effect correction and calibration linearity at sub-ppb levels

Long-term soil/water degradation kinetics

Stable aromatic deuteration for multi-week isotope integrity

Isotope dilution accuracy over 110-day monitoring windows

Multi-residue food/feed screening

+6 Da mass shift reduces inter-analyte interference

QuEChERS extraction variability and ion suppression correction

Transformation product method development

Parent and metabolite d6 standards from multiple vendors

Traceable isotope dilution framework for emerging metabolites

• [1] Agilent Technologies. Determination of Herbicide Degradates in Drinking Water on the Agilent 500 Ion Trap LC/MS (EPA 535). 2011. View Source
• [2] López-Ruiz R, et al. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites. Pest Manag Sci. 2020 Feb;76(2):721-729. View Source
• [3] Mogyorósi K, et al. Structure and photocatalytic performance of TiO2/clay nanocomposites for the degradation of dimethachlor. Appl Clay Sci. 2007. View Source
• [4] Restek. Choosing an Internal Standard. 2015. View Source